N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(6-oxopyridazin-1-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C16H19N3O2S/c20-14-6-3-9-18-19(14)11-10-17-15(21)16(7-1-2-8-16)13-5-4-12-22-13/h3-6,9,12H,1-2,7-8,10-11H2,(H,17,21)
• InChI Key: NUFMQDCKQJGSSS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCCN3C(=O)C=CC=N3
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol
• CAS No.: 1207036-78-9

Description

N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C16H19N3O2S and its molecular weight is 317.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A significant portion of the research involves the synthesis of novel compounds for biological evaluation. For instance, the study by Tiwari et al. (2018) reports an environmentally friendly synthesis of ethyl 4-(6-substituted-4-oxo-4H-chromen-3-yl)-6-methyl-2-thioxo/oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives, evaluating their in vitro antifungal and antibacterial activity. The compounds showed good oral drug-like properties, indicating potential as oral drug candidates, and were found to be non-cytotoxic against the human cancer cell line HeLa (Tiwari et al., 2018).

Antimicrobial and Antitumor Activities

Another area of focus is the investigation of antimicrobial and antitumor activities. Elewa et al. (2021) synthesized new pyridines from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile, evaluating their antibacterial and antitumor activities, showcasing the potential of these compounds in therapeutic applications (Elewa et al., 2021).

Antioxidant and Anti-inflammatory Agents

Research also extends to the development of antioxidant and anti-inflammatory agents. Attimarad et al. (2017) synthesized ethyl 2-[2-arylamino-4-(thiophen-2-yl) thiazol-5-yl] acetates and evaluated their anti-inflammatory, analgesic, and antioxidant activities. Compounds with halogen substitution showed good anti-inflammatory and analgesic activities, comparable to indomethacin and aspirin (Attimarad et al., 2017).

Molecular Docking and Pharmacological Studies

Furthermore, molecular docking and pharmacological studies are conducted to understand the interaction of synthesized compounds with biological targets. Flefel et al. (2018) prepared novel pyridine and fused pyridine derivatives, subjecting them to in silico molecular docking screenings towards GlcN-6-P synthase. The studies revealed moderate to good binding energies, indicating the potential for antimicrobial and antioxidant activity (Flefel et al., 2018).